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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preclinical administration of TYRA-
300 in animal models of skeletal dysplasias, specifically achondroplasia and
hypochondroplasia. The information is based on published preclinical studies and is intended to
guide researchers in designing and executing similar experiments.

Mechanism of Action

TYRA-300 is an orally bioavailable, selective inhibitor of the Fibroblast Growth Factor Receptor
3 (FGFR3).[1][2][3][4] Gain-of-function mutations in the FGFR3 gene are the primary cause of
achondroplasia and hypochondroplasia, leading to constitutive activation of the FGFR3
signaling pathway.[5][6] This overactive signaling disrupts chondrogenesis and osteogenesis,
resulting in disproportionately shortened long bones.[5][6] TYRA-300 is designed to selectively
target and inhibit FGFR3, thereby mitigating the downstream effects of the mutation and
promoting bone growth.[5][6][7] Preclinical studies have shown that TYRA-300 increases the
proliferation and differentiation of chondrocytes in the growth plate.[5][6]
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Caption: FGFR3 signaling pathway and the inhibitory action of TYRA-300.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of TYRA-300
in various mouse models.
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Table 1: Efficacy of TYRA-300 in Wild-Type C57BL/6J
Mice

Dose (mgl/kg, oral, . % Increase vs.
Parameter . Treatment Duration .

daily) Vehicle
Nasoanal Length 14 4 weeks +7.3%

Data from a growth velocity assay in wild-type mice to assess the effect of FGFR3 inhibition
under normal physiological conditions.[5]

Table 2: Efficacy of TYRA-300 in Fgfr3Y367C/+ Mouse
Model of Achondroplasia

Dose (mg/kg, s.c., . % Increase vs.
Parameter . Treatment Duration .

daily) Vehicle
Body Length 1.2 15 days +17.6%
Femur Length 1.2 15 days +24.4%
Tibia Length 1.2 15 days +38.3%
L4-L6 Vertebrae

1.2 15 days +23.9%
Length
Foramen Magnum

1.2 15 days +25.17%

Area

This model mimics the phenotype of human achondroplasia.[1][2][5]

Table 3: Efficacy of TYRA-300 in FgfraAN534K/+ Mouse
Model of Hypochondroplasia
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Dose (mgl/kg, s.c., . % Increase vs.
Parameter . Treatment Duration .

daily) Vehicle
Femur Length 1.8 21 days +3.70%
Tibia Length 1.8 21 days +3.75%
Humerus Length 1.8 21 days +3.22%
Ulna Length 1.8 21 days +5.03%
Foramen Magnum

1.8 21 days +5.88%

Size

This model is used to study hypochondroplasia.[5][8][9]

Experimental Protocols

Experimental Workflow for Preclinical Evaluation of
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Caption: General experimental workflow for preclinical studies of TYRA-300.

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12128972/
https://ir.tyra.bio/news-releases/news-release-details/tyra-biosciences-announces-preclinical-proof-concept-results?mobile=1
https://synapse.patsnap.com/article/tyra-biosciences-reports-preclinical-results-for-tyra-300-in-hypochondroplasia
https://www.benchchem.com/product/b15575993/docs?utm_src=pdf-body#application-notes-and-protocols-for-preclinical-administration-of-tyra-300
https://www.benchchem.com/product/b15575993/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-preclinical-administration-of-tyra-300
https://www.benchchem.com/product/b15575993/docs?utm_src=pdf-body#application-notes-and-protocols-for-preclinical-administration-of-tyra-300
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575993?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol 1: Administration of TYRA-300 in a Mouse
Model of Achondroplasia (Fgfr3Y367C/+)

Objective: To evaluate the efficacy of TYRA-300 in promoting bone growth in a genetically
engineered mouse model of achondroplasia.

Materials:

Fgfr3Y367C/+ mice and wild-type littermates

TYRA-300 compound

Vehicle solution (e.g., sterile water or as specified by the manufacturer)

Syringes and needles for subcutaneous injection

Animal scale

Calipers

Procedure:

Animal Acclimation: Acclimate the mice to the housing conditions for at least one week prior
to the start of the experiment.

o Group Assignment: Randomly assign neonatal Fgfr3Y367C/+ mice (starting at 1 day of age)
to one of the following groups:

o Vehicle control
o TYRA-300 (1.2 mg/kg)

o Dose Preparation: Prepare a stock solution of TYRA-300 and the vehicle solution. The final
dosing volume should be adjusted based on the individual animal's body weight.

o Administration: Administer TYRA-300 (1.2 mg/kg) or vehicle daily via subcutaneous injection
for 15 consecutive days.[2][5][10]
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e Monitoring:

o Record the body weight of each mouse daily.

o Observe the animals for any clinical signs of toxicity.
» Efficacy Evaluation (at the end of the study):

o Perform whole-body X-rays to measure nasoanal length, femur length, and tibia length.[5]
[10]

o For detailed skeletal analysis, utilize micro-computed tomography (LCT) to assess bone
morphology and dimensions, including the foramen magnum.[5]

 Histological Analysis:
o Euthanize the mice at the end of the treatment period.

o Dissect the tibias and femurs and fix them in an appropriate fixative (e.g., 4%
paraformaldehyde).

o Decalcify, process, and embed the bones in paraffin.

o Section the growth plates and perform histological staining (e.g., Safranin O/Fast Green)
to visualize chondrocyte organization and proliferation.[5][6]

o Data Analysis: Analyze the quantitative data using appropriate statistical methods (e.g., t-test
or ANOVA) to determine the statistical significance of the observed differences between the

treatment and vehicle groups.

Protocol 2: Administration of TYRA-300 in a Mouse
Model of Hypochondroplasia (FgfraN534K/+)

Objective: To assess the therapeutic potential of TYRA-300 in a mouse model of
hypochondroplasia.

Materials:
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o Fgfr3N534K/+ mice and wild-type littermates

e TYRA-300 compound

¢ Vehicle solution

» Syringes and needles for subcutaneous injection

e Animal scale

o Calipers

Procedure:

Animal Acclimation: As described in Protocol 1.

e Group Assignment: Randomly assign Fgfr3N534K/+ mice (starting at 3 days of age) to the
following groups:

o Vehicle control

o TYRA-300 (1.8 mg/kg)

e Dose Preparation: As described in Protocol 1.

o Administration: Administer TYRA-300 (1.8 mg/kg) or vehicle daily via subcutaneous injection
for 21 consecutive days.[5][8][9]

o Monitoring: As described in Protocol 1.

o Efficacy Evaluation: As described in Protocol 1, with a focus on measuring the lengths of the
femur, tibia, humerus, and ulna.[8][9]

o Histological Analysis: As described in Protocol 1.

o Data Analysis: As described in Protocol 1.
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Protocol 3: Oral Administration of TYRA-300 in Wild-
Type Mice

Objective: To determine the in vivo effect of FGFR3 inhibition on growth velocity under normal
physiological conditions.

Materials:

Wild-type C57BL/6J mice

TYRA-300 compound

Vehicle solution

Oral gavage needles

Animal scale

Calipers
Procedure:
» Animal Acclimation: As described in Protocol 1.
o Group Assignment: Randomly assign mice (4 weeks of age) to the following groups:
o Vehicle control
o TYRA-300 (e.g., 8, 10, 12, or 14 mg/kg)
o Dose Preparation: As described in Protocol 1.
o Administration: Administer TYRA-300 or vehicle once daily via oral gavage for 4 weeks.[5]
o Monitoring: As described in Protocol 1.
» Efficacy Evaluation:

o Measure nasoanal length and tail length weekly.[5][10]
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o At the end of the study, perform X-rays to measure tibia and femur length.[5]

o Data Analysis: As described in Protocol 1.

Pharmacokinetics

Pharmacokinetic studies in juvenile mice have shown that a single 1.2 mg/kg subcutaneous
dose of TYRA-300 resulted in an AUCinf of 1,789 hng/mL in 1-week-old mice and 2,295
hng/mL in 2-week-old mice.[5] The plasma exposure was found to be approximately 3.8 times
lower in mice aged 3 to 12 weeks, which may be attributable to the developmental stage of
cytochrome P450 enzymes responsible for metabolism.[5]

Safety and Tolerability

In preclinical studies, TYRA-300 has been shown to be well-tolerated at efficacious doses.[11]
[12] A key design feature of TYRA-300 is its selectivity for FGFR3, which is intended to
minimize off-target toxicities associated with the inhibition of other FGFR isoforms.[3][7]

Disclaimer: These protocols are intended for informational purposes only and should be
adapted based on specific experimental goals, institutional guidelines, and in vivo study
regulations. Researchers should conduct their own risk assessments and optimization studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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